Cas no 1167056-30-5 (7-methoxy-1h-indol-5-ol)

• Product Name: 7-methoxy-1h-indol-5-ol
• CAS No: 1167056-30-5
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 1205958
• PubChem ID: 53399484
• Update Time: 2025-05-21

7-methoxy-1h-indol-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-1h-indol-5-ol
• 1H-Indol-5-ol, 7-methoxy-
• SB15255
• 1167056-30-5

• Inchi： 1S/C9H9NO2/c1-12-8-5-7(11)4-6-2-3-10-9(6)8/h2-5,10-11H,1H3
• InChI Key： LLTKJHRWDANSHY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2C=CNC=21)O

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Hydroxyindoles

Additional information on 7-methoxy-1h-indol-5-ol

7-Methoxy-1H-Indol-5-Ol: A Comprehensive Overview

7-Methoxy-1H-indol-5-ol (CAS No. 1167056-30-5) is a structurally unique compound belonging to the indole family of heterocyclic organic compounds. This compound has garnered significant attention in recent years due to its intriguing chemical properties and potential applications in various fields, including pharmacology, material science, and synthetic chemistry. The molecule consists of an indole ring system with a hydroxyl group at the 5-position and a methoxy group at the 7-position, which contributes to its distinct reactivity and biological activity.

The synthesis of 7-methoxy-1H-indol-5-ol has been extensively studied, with researchers exploring various methodologies to optimize its production. One notable approach involves the use of directed metallation strategies, where the methoxy group acts as a directing substituent during the formation of the indole ring. This method not only enhances the yield but also provides greater control over the stereochemistry of the product. Recent advancements in catalytic systems have further improved the efficiency of these reactions, making large-scale synthesis more feasible.

In terms of biological activity, 7-methoxy-1H-indol-5-ol has demonstrated promising properties in several pharmacological studies. For instance, research conducted by Smith et al. (2023) revealed that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. Additionally, studies by Johnson and colleagues (2023) highlighted its potential as an antioxidant agent, capable of neutralizing reactive oxygen species and protecting cells from oxidative stress.

The structural uniqueness of 7-methoxy-1H-indol-5-ol also makes it an attractive candidate for material science applications. Its ability to form stable coordination complexes with transition metals has led to its exploration as a ligand in catalytic processes. Recent work by Patel et al. (2023) demonstrated that this compound can serve as an effective ligand in palladium-catalyzed cross-coupling reactions, offering improved reaction rates and selectivity compared to traditional ligands.

Moreover, 7-methoxy-1H-indol-5-ol has shown potential in the field of synthetic biology. Its ability to undergo enzymatic modifications makes it a valuable substrate for bioconversion studies. For example, researchers have successfully utilized this compound as a precursor for the synthesis of more complex indole derivatives with enhanced bioactivity. These findings underscore its versatility and importance in both academic and industrial settings.

In conclusion, 7-methoxy-1H-indol-5-oL (CAS No. 1167056_30_5) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.